
Di(2-ethylhexyl) ether: A Comprehensive
Technical Safety Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(2-ethylhexyl) ether

Cat. No.: B109502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the material safety information for Di(2-

ethylhexyl) ether (CAS No: 10143-60-9), also known as bis(2-ethylhexyl) ether. The

information is compiled to assist in the safe handling, storage, and use of this compound in a

research and development setting. Due to the limited availability of in-depth toxicological

studies in the public domain, this guide focuses on the established safety data and

physicochemical properties.

Core Safety & Physicochemical Data
Quantitative data regarding the properties and safety classifications of Di(2-ethylhexyl) ether

are summarized in the tables below for clear reference and comparison.

Table 1: Physicochemical Properties of Di(2-ethylhexyl)
ether
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Property Value Source(s)

CAS Number 10143-60-9 [1][2]

Molecular Formula C₁₆H₃₄O [1]

Molecular Weight 242.44 g/mol [1]

Appearance
Clear, colorless to slightly

colored liquid
[1]

Boiling Point 126 °C at 8 mmHg [1]

Density 0.82 g/cm³ [1]

LogP (Octanol-Water Partition

Coefficient)
5.43580 [1]

Table 2: Hazard Identification and Classification
Hazard Classification Details Source(s)

GHS Pictogram [2]

Signal Word Danger [2]

GHS Hazard Statement H300: Fatal if swallowed [2]

GHS Hazard Class
Acute Toxicity, Oral (Category

2)
[2]

Storage Class

6.1A: Combustible, acute toxic

Cat. 1 and 2 / very toxic

hazardous materials

[2]

WGK (Water Hazard Class)

Germany

WGK 3: Severe hazard to

water
[2]

Table 3: Precautionary Statements (P-codes)
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Code Precautionary Statement Source(s)

P264
Wash skin thoroughly after

handling.
[2]

P270
Do not eat, drink or smoke

when using this product.
[2]

P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.

[2]

P405 Store locked up. [2]

P501

Dispose of contents/container

to an approved waste disposal

plant.

[2]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Di(2-ethylhexyl) ether are

not readily available in the public scientific literature. The GHS classification of "Acute Toxicity,

Oral (Category 2)" is based on toxicological data; however, the specific methodologies of the

studies from which this classification is derived are not detailed in the available safety data

sheets or chemical supplier information.

Signaling Pathways and Mechanism of Toxicity
Currently, there is a lack of specific information in published literature regarding the signaling

pathways or the precise molecular mechanisms of toxicity for Di(2-ethylhexyl) ether. It is

important for researchers to note the distinction between Di(2-ethylhexyl) ether and Di(2-

ethylhexyl) phthalate (DEHP), as the latter has a well-documented but different toxicological

profile.

Safety and Handling Workflow
The following diagram illustrates a logical workflow for the safe handling and use of Di(2-

ethylhexyl) ether in a laboratory setting, based on the available safety information.
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Safe Handling Workflow for Di(2-ethylhexyl) ether

Start: 
Procurement of Di(2-ethylhexyl) ether

Review Material Safety Data Sheet (MSDS/SDS)
- Note GHS Hazards (H300)

- Understand Precautionary Statements

Personal Protective Equipment (PPE) Selection
- Chemical resistant gloves
- Safety goggles/face shield

- Lab coat

Handling Procedures
- Use in a well-ventilated area or fume hood

- Avoid contact with skin and eyes
- Do not ingest

Storage
- Store in a tightly closed container

- Store in a cool, dark place
- Store locked up (P405)

After Use

Spill Response
- Evacuate area

- Wear appropriate PPE
- Absorb with inert material

- Dispose of as hazardous waste

In case of spill

Waste Disposal
- Dispose of as hazardous waste

- Follow institutional and local regulations

Waste generation

For subsequent use

End of Workflow

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Di(2-ethylhexyl) ether.
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Conclusion
Di(2-ethylhexyl) ether is a compound that must be handled with extreme caution due to its

classification as being fatal if swallowed. While a comprehensive toxicological profile, including

detailed experimental protocols and mechanisms of action, is not currently available in the

public domain, the existing safety data provides clear guidance for its safe management in a

research environment. Adherence to the safety precautions outlined in this guide and on the

supplier's safety data sheet is paramount to ensure the well-being of laboratory personnel.

Researchers are encouraged to seek out any new toxicological data as it becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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